ethyl 4-({[(2-methyl-3-nitrophenyl)amino]carbonyl}amino)benzoate

• IUPAC Name: ethyl 4-[(2-methyl-3-nitrophenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C17H17N3O5/c1-3-25-16(21)12-7-9-13(10-8-12)18-17(22)19-14-5-4-6-15(11(14)2)20(23)24/h4-10H,3H2,1-2H3,(H2,18,19,22)
• InChI Key: KGXHULXHLGLZQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2=C(C(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C17H17N3O5
• Molecular Weight: 343.33 g/mol

Description

Ethyl 4-({[(2-methyl-3-nitrophenyl)amino]carbonyl}amino)benzoate, also known as MNBA, is a synthetic organic compound that is widely used in scientific research. This compound belongs to the group of amino acid derivatives and has a molecular weight of 392.42 g/mol. MNBA has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

Ethyl 4-({[(2-methyl-3-nitrophenyl)amino]carbonyl}amino)benzoate acts as an inhibitor of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). This compound inhibits COX-2 by binding to the active site of the enzyme and preventing the conversion of arachidonic acid to prostaglandins. This compound inhibits MMPs by binding to the catalytic site of the enzyme and preventing the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Ethyl 4-({[(2-methyl-3-nitrophenyl)amino]carbonyl}amino)benzoate has several advantages for use in lab experiments. This compound is readily available and can be synthesized using simple and efficient methods. This compound is also stable under a wide range of conditions, making it suitable for use in various assays. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of ethyl 4-({[(2-methyl-3-nitrophenyl)amino]carbonyl}amino)benzoate in scientific research. This compound can be used as a starting material for the synthesis of novel compounds with improved pharmacological properties. This compound can also be used in the development of new enzyme inhibitors for the treatment of various diseases. Additionally, this compound can be used as a tool for the study of enzyme kinetics and protein-protein interactions.

Synthesis Methods

Ethyl 4-({[(2-methyl-3-nitrophenyl)amino]carbonyl}amino)benzoate can be synthesized using various methods, including the Friedel-Crafts acylation reaction and the Buchwald-Hartwig coupling reaction. The Friedel-Crafts reaction involves the reaction of benzoic acid with 2-methyl-3-nitroaniline in the presence of ethyl chloroformate and aluminum chloride. The Buchwald-Hartwig coupling reaction involves the reaction of 2-methyl-3-nitroaniline with benzoic acid in the presence of a palladium catalyst and a phosphine ligand.

Scientific Research Applications

Ethyl 4-({[(2-methyl-3-nitrophenyl)amino]carbonyl}amino)benzoate has been extensively used in scientific research as a building block for the synthesis of various compounds. This compound is widely used in the development of novel drugs, particularly in the treatment of cancer, inflammation, and infectious diseases. This compound is also used as a probe in fluorescent imaging studies and as a substrate in enzyme assays.